Cas no 824430-26-4 (2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester)
824430-26-4 structure
Product Name:2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester
CAS No:824430-26-4
MF:C7H10O4
MW:158.151902675629
CID:690840
PubChem ID:58696693
Update Time:2025-04-19
2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester
- 4-methoxy-2,3-dimethyl-4-oxobut-2-enoate
- SCHEMBL7771273
- SCHEMBL5843201
- 4-METHOXY-2,3-DIMETHYL-4-OXOBUT-2-ENOIC ACID
- 824430-26-4
- (E)-4-methoxy-2,3-dimethyl-4-oxobut-2-enoic acid
- 111829-46-0
-
- Inchi: 1S/C7H10O4/c1-4(6(8)9)5(2)7(10)11-3/h1-3H3,(H,8,9)/b5-4+
- InChI Key: LWJREZNLVACGTD-SNAWJCMRSA-N
- SMILES: O(C)C(/C(/C)=C(/C(=O)O)\C)=O
Computed Properties
- Exact Mass: 158.05790880g/mol
- Monoisotopic Mass: 158.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 63.6Ų
2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
824430-26-4 (2-Butenedioic acid, 2,3-dimethyl-, monomethyl ester) Related Products
- 6622-76-0(Methyl tiglate)
- 14316-68-8(2-Butenoic acid,2-methyl-, 1,1'-anhydride, (2E,2'E)-)
- 5837-78-5(Ethyl tiglate)
- 1567-14-2(2-Methyl (E)-2-Methyl-2-pentenoate)
- 17041-60-0(Dimethyl ethylidenemalonate)
- 61692-83-9(Propyl tiglate)
- 22035-53-6(Dimethyl isopropylidenemalonate)
- 5953-76-4(Angelic Acid Methyl Ester)
- 617-54-9(Dimethyl citraconate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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